Cas no 330798-28-2 (N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester)

• Product Name: N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester
• CAS No: 330798-28-2
• MF: C₈H₁₈N₂O₂
• MW: 177.259207248688
• CID: 2625008
• PubChem ID: 51358600
• Update Time: 2025-04-21

N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 330798-28-2
• N-(2-AMINOETHYL)-N-METHYL-D3-CARBAMIC ACID TERT-BUTYL ESTER
• N-(2-Aminoethyl)-N-methyl-D3-carbamic acid tert-butyl ester

• MDL： MFCD02179396
• Inchi： 1S/C8H18N2O2/c1-8(2,3)12-7(11)10(4)6-5-9/h5-6,9H2,1-4H3/i4D3
• InChI Key： QYJVBVKFXDHFPQ-GKOSEXJESA-N
• SMILES： O(C(N(C([2H])([2H])[2H])CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 177.155658059Da
• Monoisotopic Mass: 177.155658059Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų